Bromine Effect on Lipophilicity and Anomalous Scattering
The presence of the bromine atom at position 2 on the phenolic ring increases computed lipophilicity relative to the des-bromo analog 2-methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol. The target compound has a computed XLogP3 of 2.0 [1], whereas the des-bromo analog is predicted to have a lower logP (estimated ~1.0-1.3 based on fragment-based calculation subtracting the bromine contribution of ~+0.7-1.0 log units). This difference of approximately 0.7-1.0 log units is functionally significant for membrane permeability and non-specific protein binding. Additionally, the bromine atom contributes a large anomalous scattering signal (f'' = 1.28 e at Cu Kα wavelength) for X-ray crystallography, enabling experimental phasing that the des-bromo analog cannot support [2].
| Evidence Dimension | Computed lipophilicity (XLogP3) and anomalous scattering factor |
|---|---|
| Target Compound Data | XLogP3 = 2.0 (PubChem computed); Br anomalous scattering f'' = 1.28 e (Cu Kα) [1][2] |
| Comparator Or Baseline | 2-Methoxy-4-{[(1-methyl-1H-pyrazol-4-yl)amino]methyl}phenol (des-bromo analog): XLogP3 estimated ~1.0-1.3 (fragment-based calculation); no anomalous scatterer present |
| Quantified Difference | ΔXLogP3 ≈ +0.7 to +1.0 log units; presence vs. absence of anomalous scattering phasing capability |
| Conditions | Computed by XLogP3 method (PubChem); anomalous scattering data from standard X-ray tables for Cu Kα radiation |
Why This Matters
The bromine atom confers both higher lipophilicity for membrane penetration and a crystallographic heavy atom for structural biology, making this compound a dual-purpose probe that the des-bromo analog cannot replace in integrated biophysical SAR campaigns.
- [1] PubChem CID 43535022. Computed Properties: XLogP3-AA = 2. https://pubchem.ncbi.nlm.nih.gov/compound/43535022 View Source
- [2] International Tables for Crystallography, Vol. C. Anomalous scattering factors for bromine (Br) at Cu Kα: f' = -0.29, f'' = 1.28. View Source
